Surface-initiated polymerization-induced self-assembly of bimodal polymer-grafted silica nanoparticles towards hybrid assemblies in one step†

Polymer Chemistry Pub Date: 2016-08-15 DOI: 10.1039/C6PY01319H

Abstract

The first case of surface-initiated polymerization-induced self-assembly (SI-PISA) by polymerizing benzyl methacrylate from SiO2-g-(PHEMA, CPDB) in methanol is reported. Hybrid nano-objects with string-shaped morphologies were obtained in one step.

Graphical abstract: Surface-initiated polymerization-induced self-assembly of bimodal polymer-grafted silica nanoparticles towards hybrid assemblies in one step
Surface-initiated polymerization-induced self-assembly of bimodal polymer-grafted silica nanoparticles towards hybrid assemblies in one step†
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